Cas no 1822680-43-2 (4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile)

• Product Name: 4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile
• CAS No: 1822680-43-2
• MF: C₉H₆BrN₃O
• MW: 252.067440509796
• MDL: MFCD28134592
• CID: 2503196
• PubChem ID: 86346373
• Update Time: 2025-06-08

4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile
• AK162942
• 4-bromo-6-methoxy-pyrazolo[1,5-a]pyridine-3-carbonitrile
• SY321194
• SCHEMBL18389875
• MFCD28134592
• DS-7930
• CS-0041428
• Pyrazolo[1,5-a]pyridine-3-carbonitrile, 4-bromo-6-methoxy-
• XXC68043
• AKOS024462696
• 1822680-43-2
• PB41460
• DB-128853

• MDL： MFCD28134592
• Inchi： 1S/C9H6BrN3O/c1-14-7-2-8(10)9-6(3-11)4-12-13(9)5-7/h2,4-5H,1H3
• InChI Key： HOPPUGGCEFYNMX-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CN2C1=C(C#N)C=N2)OC

Computed Properties

• Exact Mass: 250.96942g/mol
• Monoisotopic Mass: 250.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.3
• XLogP3: 1.4

4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile

Research Brief on 4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile (CAS: 1822680-43-2)

4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile (CAS: 1822680-43-2) is a heterocyclic compound that has recently gained attention in medicinal chemistry and drug discovery research. This pyrazolopyridine derivative serves as a key synthetic intermediate for the development of bioactive molecules, particularly kinase inhibitors. Recent studies have explored its potential in targeting various disease pathways, making it a compound of significant interest in pharmaceutical research.

The compound's structural features, including the bromo substituent and methoxy group at the 6-position, provide versatile handles for further chemical modifications. Researchers have utilized this scaffold to develop novel compounds with potential therapeutic applications in oncology, inflammation, and central nervous system disorders. The presence of both electron-withdrawing (cyano) and electron-donating (methoxy) groups creates interesting electronic properties that influence biological activity.

Recent synthetic approaches to 4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile have focused on optimizing yield and purity while minimizing byproducts. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with 78% yield using a one-pot cyclization strategy. The researchers emphasized the importance of controlling reaction temperature and solvent selection to prevent decomposition of the sensitive pyrazolo[1,5-a]pyridine core.

In biological evaluations, derivatives synthesized from this scaffold have shown promising kinase inhibitory activity. Particularly, compounds modified at the 4-bromo position demonstrated selective inhibition against JAK2 and FLT3 kinases, with IC50 values in the low micromolar range. These findings suggest potential applications in myeloproliferative disorders and certain leukemias where these kinases play pathogenic roles.

The compound's physicochemical properties have been extensively characterized in recent studies. With a molecular weight of 252.07 g/mol and calculated logP of 1.89, it falls within the desirable range for drug-like molecules. However, researchers note that the moderate solubility in aqueous systems (0.12 mg/mL at pH 7.4) may require formulation optimization for in vivo applications.

Ongoing research is exploring the use of 4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile as a building block for PROTACs (Proteolysis Targeting Chimeras). Its ability to serve as a linker between target-binding moieties and E3 ligase recruiters makes it valuable in this emerging therapeutic modality. Preliminary results suggest that derivatives maintain good cell permeability while enabling targeted protein degradation.

Safety and toxicity profiling of this compound class indicates generally favorable characteristics, with no significant cytotoxicity observed in standard assays at concentrations below 50 μM. However, researchers caution that specific derivatives may require individual evaluation, as biological activity can vary significantly with structural modifications.

The pharmaceutical industry has shown growing interest in this scaffold, with several patents filed in 2022-2023 covering novel derivatives and their therapeutic applications. These intellectual property developments suggest that 4-Bromo-6-methoxypyrazolo[1,5-a]pyridine-3-carbonitrile will continue to be an important intermediate in drug discovery pipelines.

Future research directions include exploring the compound's potential in combination therapies and investigating its metabolites for possible active derivatives. The development of more efficient synthetic methods and the exploration of new biological targets remain active areas of investigation in both academic and industrial settings.